3-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

• IUPAC Name: 3-[4-(6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C17H20N8/c18-12-14-17(20-4-3-19-14)25-9-7-24(8-10-25)16-11-15(21-13-22-16)23-5-1-2-6-23/h3-4,11,13H,1-2,5-10H2
• InChI Key: JIRJACRIGLXYSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C4=NC=CN=C4C#N
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol

Description

The compound “3-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a pyrazine ring, a piperazine ring, and a pyrrolidine ring. It’s part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

The synthesis of this compound involves several steps, including the formation of the pyrrolidine ring from acyclic precursors. The synthesis process also involves reactions with (hetero)aromatic C-nucleophiles. The exact synthesis process for this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several rings, including a pyrimidine ring, a pyrazine ring, a piperazine ring, and a pyrrolidine ring. The structure of the compound has been confirmed by methods of IR spectroscopy, 1H and 13C NMR spectroscopy, and X-ray structural analysis.

Chemical Reactions Analysis

The compound is involved in several chemical reactions during its synthesis. It reacts with (hetero)aromatic C-nucleophiles in the presence of trifluoroacetic acid. More detailed information about the chemical reactions involving this compound is not available in the current resources.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “3-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile”:

Anticancer Research

This compound has shown potential in anticancer research due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. .

Antiviral Applications

The compound’s unique structure enables it to bind effectively to viral proteins, inhibiting their function and preventing viral replication. .

Neuroprotective Agents

Research has indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. .

Anti-inflammatory Properties

The compound has demonstrated significant anti-inflammatory properties by inhibiting key inflammatory mediators. .

Diabetes Management

Research has explored the compound’s potential in managing diabetes by enhancing insulin sensitivity and modulating glucose metabolism. It could be developed into a therapeutic agent for improving glycemic control in diabetic patients.

These applications highlight the versatility and potential of “3-{4-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile” in various fields of scientific research. Each application leverages the compound’s unique chemical structure to target specific biological pathways and mechanisms.

Pyrrolidine in Drug DiscoveryA brief review of the biological potential of indole derivatives[Design and discovery of 6-(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethylMolecules | Free Full-Text | Synthesis of Novel 2-(Pyridin-2-yl

Future Directions

The compound is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity. These compounds show promise for further development and could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolidine derivatives, have been reported to interact with various targets, including selective androgen receptor modulators (sarms) .

Mode of Action

It can be inferred from related compounds that it likely interacts with its targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions . These interactions can lead to changes in the conformation and function of the target proteins, thereby modulating their activity.

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that it may influence pathways related to the function of the targets it interacts with .

Pharmacokinetics

The pyrrolidine scaffold, a component of this compound, is known to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage due to the non-planarity of the ring . These properties could potentially influence the bioavailability of the compound.

Result of Action

Based on the known effects of similar compounds, it can be inferred that it may modulate the activity of its target proteins, leading to changes in cellular processes .